Cas no 2228827-00-5 (5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile)

• Product Name: 5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile
• CAS No: 2228827-00-5
• MF: C₇H₄F₃NOS
• MW: 207.17297077179
• CID: 6437644
• PubChem ID: 165631426
• Update Time: 2025-05-25

5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile
• EN300-1969394
• 2228827-00-5

• Inchi： 1S/C7H4F3NOS/c8-7(9,10)6(12)5-1-4(2-11)3-13-5/h1,3,6,12H
• InChI Key： OOXYSPPKPKBSJG-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(C(F)(F)F)O

Computed Properties

• Exact Mass: 206.99656941g/mol
• Monoisotopic Mass: 206.99656941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile

Introduction to 5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile (CAS No. 2228827-00-5)

5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2228827-00-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives family, which is renowned for its versatile applications in medicinal chemistry due to its unique structural and electronic properties. The presence of both a trifluoro group and a hydroxyethyl side chain in its molecular structure imparts distinct physicochemical characteristics, making it a promising candidate for various synthetic and functional applications.

The thiophene core of this molecule is a five-membered heterocyclic aromatic ring containing sulfur, which is well-documented for its role in enhancing biological activity. Thiophene derivatives have been extensively studied for their potential as pharmacophores in drug development, particularly in the synthesis of antiviral, anticancer, and anti-inflammatory agents. The introduction of electron-withdrawing groups such as the carbonitrile moiety at the 3-position of the thiophene ring further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological targets.

The trifluoro-1-hydroxyethyl side chain is another critical feature that contributes to the compound's uniqueness. The fluorine atoms in the trifluoromethyl group are known to increase metabolic stability and lipophilicity, which are desirable properties for drug candidates. Additionally, the hydroxyl group provides a site for further functionalization, allowing for the attachment of other pharmacophoric elements or for participation in hydrogen bonding interactions. These structural attributes make 5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in thiophene-based compounds due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that certain thiophene derivatives exhibit potent activity against resistant bacterial strains by interfering with bacterial cell wall synthesis or membrane function. The combination of the trifluoro and hydroxyethyl groups in 5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile may enhance its ability to interact with biological targets, potentially leading to novel therapeutic applications.

From a materials science perspective, this compound has also shown promise in the development of advanced materials. Thiophene derivatives are widely used in organic electronics due to their excellent charge transport properties. The electron-withdrawing nature of the carbonitrile group can improve charge mobility, making this compound a candidate for use in organic semiconductors or optoelectronic devices. Furthermore, the presence of fluorine atoms can enhance thermal stability and chemical resistance, which are crucial properties for materials used in harsh environments.

The synthesis of 5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Typically, the synthesis starts with the preparation of a trifluoromethylated thiophene precursor followed by functionalization at the 3-position with a carbonitrile group. The introduction of the hydroxyethyl side chain is often achieved through nucleophilic substitution or addition reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions can be employed to improve efficiency and selectivity.

Recent advancements in computational chemistry have also contributed to optimizing the synthesis of this compound. Molecular modeling studies can predict reaction outcomes and help identify optimal reaction pathways before experimental trials. Additionally, high-throughput screening techniques enable rapid testing of various synthetic conditions, accelerating the discovery process. These innovations have made it possible to design and synthesize complex molecules like 5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile more efficiently than ever before.

The potential applications of 5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile extend beyond pharmaceuticals and materials science. In agrochemicals, thiophene derivatives have been explored as intermediates for herbicides and fungicides due to their ability to disrupt essential biological processes in pests. The unique structural features of this compound may make it an effective component in next-generation crop protection agents.

In conclusion,5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile (CAS No. 2228827-00-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its distinct structural features—particularly the combination of a trifluoro group and a hydroxyethyl side chain—make it a valuable building block for synthetic chemistry and a promising candidate for drug development. As research continues to uncover new applications for thiophene derivatives,5-(2,2,2-trifluoro-1-hydroxyethyl)thiophene-3-carbonitrile is poised to play an important role in advancing both medicinal chemistry and materials science.